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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the foaming properties of Texapon (Sodium
Lauryl Ether Sulfate - SLES) against other commonly used surfactants: Sodium Lauryl Sulfate
(SLS), Cocamidopropyl Betaine (CAPB), and Cocamide Diethanolamine (Cocamide DEA). The
analysis is supported by experimental data to assist in the selection of appropriate surfactants
for various formulations.

Introduction to Surfactants and Foaming Properties

Foam is a dispersion of a gas in a liquid, and its formation and stability are critically influenced
by the presence of surfactants. Surfactants are amphiphilic molecules, possessing both a
hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail. At the air-water
interface, these molecules orient themselves to reduce the surface tension of the liquid, which
Is a fundamental requirement for foam generation.

The stability of the foam is then maintained through several mechanisms facilitated by the
surfactant molecules arranged in a thin film (lamella) between the gas bubbles. These
mechanisms include the Marangoni effect, where a gradient in surface tension drives liquid
back into thinning areas of the lamella, and electrostatic and steric repulsion between the
surfactant layers, which prevents the bubbles from coalescing. The type and concentration of
the surfactant, along with other factors such as water hardness and the presence of other
ingredients, significantly impact both the initial foam volume (foamability) and its persistence
over time (foam stability).
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Detailed Experimental Protocol: The Ross-Miles
Method (ASTM D1173)

The Ross-Miles method is a widely accepted standard for evaluating the foaming properties of
surfactants.[1][2] It provides a quantitative measure of both the initial foam height and the
foam's stability over a short period.

Objective: To determine the foaming characteristics of a surfactant solution under standardized
conditions.

Apparatus:

o Ajacketed glass column (receiver) with a specified diameter and graduation marks.
» A pipette with a specified volume and orifice size.

» Athermostatically controlled water bath to maintain a constant temperature.
Procedure:

e Solution Preparation: A solution of the surfactant is prepared at a specified concentration in
water of a known hardness. The temperature of the solution is brought to the desired level
(e.g., 49°C) using the water bath.

o Apparatus Setup: A specific volume (e.g., 50 mL) of the surfactant solution is placed in the
receiver. The receiver is maintained at the specified temperature by circulating water through
the jacket.

e Foam Generation: A larger volume (e.g., 200 mL) of the same surfactant solution is taken
into the pipette. This solution is then allowed to fall from a specified height (e.g., 90 cm)
through the orifice of the pipette into the receiver containing the initial 50 mL of the solution.

« Initial Foam Height Measurement: The height of the foam generated is measured
immediately after all the solution from the pipette has been discharged. This is recorded as
the initial foam height or foamability.
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o Foam Stability Measurement: The height of the foam is then measured at specific time
intervals, typically after 1, 3, and 5 minutes, to assess its stability.

Comparative Analysis of Surfactant Foaming

Properties
Texapon® (Sodium Lauryl Ether Sulfate - SLES)

Texapon®, a trade name for Sodium Lauryl Ether Sulfate (SLES), is an anionic surfactant
widely recognized for its excellent foaming capabilities.[3] It is a key ingredient in a vast array of
personal care and cleaning products, valued for producing a rich and stable lather.[3] The
ethoxylation process it undergoes makes it generally milder on the skin compared to its non-
ethoxylated counterpart, SLS.[4]

Sodium Lauryl Sulfate (SLS)

SLS is another anionic surfactant known for its strong cleansing and foaming power.[4] It
typically produces a dense and abundant foam. However, its propensity for causing skin
irritation is higher than that of SLES.

Cocamidopropyl Betaine (CAPB)

CAPB is an amphoteric surfactant, meaning it can have both a positive and a negative charge
depending on the pH of the solution. It is known for its mildness and is often used as a
secondary surfactant in combination with anionic surfactants like SLES.[3][5] CAPB is
recognized as a foam booster, enhancing the foam volume and stability of the primary
surfactant.[3][5] While it does possess foaming properties on its own, it is generally considered
to produce a less voluminous foam compared to SLES.[5]

Cocamide Diethanolamine (Cocamide DEA)

Cocamide DEA is a non-ionic surfactant commonly used as a foam booster and viscosity
builder in personal care products. Its primary role is to enhance the quality and stability of the
foam produced by the primary surfactant. However, there is some conflicting information
regarding its direct impact on foam volume, with some studies suggesting it can have a
negative effect in certain formulations. Conversely, other research indicates that increasing its
concentration can enhance foaming ability.
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Data Summary Table

The following table summarizes the foaming properties of the discussed surfactants based on
available experimental data. It is important to note that direct comparisons can be challenging
due to variations in experimental conditions across different studies. The data for SLES and

SLS is extracted from graphical representations in a comparative study.
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Initial Foam
Height (mm)

Surfactant

Foam Height
after 5 min
(mm)

Foam Stability
(%)

Source &
Notes

Texapon (SLES) ~165

~150

~91%

Extracted from
graphical data in
a study
comparing SLES
and SLS with
APG.[6]

Sodium Lauryl
Sulfate (SLS)

~175

~140

~80%

Extracted from
graphical data in
a study
comparing SLES
and SLS with
APG .[6]

Cocamidopropyl
Betaine (CAPB)

Not directly
available

Not directly
available

Not directly
available

Generally
considered a
foam booster;
data often
presented in

mixed systems.

[3][5]

Cocamide DEA Variable

Variable

Variable

Primarily a foam
stabilizer; one
study on
transparent soap
showed a
69.38% foaming
ability at 10%
concentration.

Logical Relationship and Experimental Workflow

Diagrams
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Surfactant Properties
Type & Structure

Concentration Affects Surface Tension

Foaming Properties

Can Inhibit Foaming (Foamability & Stability)

Water Hardness Synergistic/Antagonistic Effects

Other Ingredients

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Prepare Surfactant Solution
(Specified Concentration & Water Hardness)

:

Equilibrate Solution to
Test Temperature (e.g., 49°C)

Add 50 mL of Solution Fill Pipette with 200 mL
to Jacketed Receiver of Solution

Release Solution from Pipette
into Receiver from 90 cm Height

Measure Initial Foam Height
(t=0)

Measure Foam Height at
1, 3, and 5 minutes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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